Cas no 2034385-27-6 (1-3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl-2-4-(propane-2-sulfonyl)phenylethan-1-one)

• Product Name: 1-3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl-2-4-(propane-2-sulfonyl)phenylethan-1-one
• CAS No: 2034385-27-6
• MF: C₂₃H₂₇N₃O₃S
• MW: 425.543784379959
• CID: 6388639
• PubChem ID: 119104679
• Update Time: 2025-10-28

1-3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl-2-4-(propane-2-sulfonyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl-2-4-(propane-2-sulfonyl)phenylethan-1-one
• AKOS026698173
• 2034385-27-6
• 2-(4-(isopropylsulfonyl)phenyl)-1-(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)ethanone
• F6559-1304
• 1-[3-(2-methylbenzimidazol-1-yl)pyrrolidin-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone
• 1-[3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(propane-2-sulfonyl)phenyl]ethan-1-one

• Inchi： 1S/C23H27N3O3S/c1-16(2)30(28,29)20-10-8-18(9-11-20)14-23(27)25-13-12-19(15-25)26-17(3)24-21-6-4-5-7-22(21)26/h4-11,16,19H,12-15H2,1-3H3
• InChI Key： MRTWUYYZDMDBJK-UHFFFAOYSA-N
• SMILES： S(C(C)C)(C1C=CC(=CC=1)CC(N1CCC(C1)N1C(C)=NC2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 425.17731291g/mol
• Monoisotopic Mass: 425.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.6Ų

Additional information on 1-3-(2-methyl-1H-1,3-benzodiazol-1-yl)pyrrolidin-1-yl-2-4-(propane-2-sulfonyl)phenylethan-1-one

Introduction to the Compound CAS No. 2034385-27-6: 1-[3-(2-Methyl-1H-1,3-Benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(propane-2-sulfonyl)phenyl]ethanone

The compound with CAS No. 2034385-27-6, known as 1-[3-(2-Methyl-1H-1,3-Benzodiazol-1-yl)pyrrolidin-1-yl]-2-[4-(propane-2-sulfonyl)phenyl]ethanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzodiazole moiety, a pyrrolidine ring, and a sulfonated aromatic group. These structural elements contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery, particularly in the development of anticancer agents. The benzodiazole group in this compound is known to exhibit strong antioxidant properties and can act as a scaffold for various bioactive molecules. Researchers have explored the potential of this compound as a chemotherapeutic agent, demonstrating its ability to inhibit the growth of cancer cells in vitro.

The pyrrolidine ring in the molecule plays a crucial role in enhancing the compound's stability and bioavailability. Pyrrolidine derivatives are widely used in pharmaceuticals due to their ability to form stable amide bonds and their compatibility with biological systems. In this compound, the pyrrolidine ring is further substituted with a benzodiazole group, which introduces additional electronic and steric effects that can modulate the compound's activity.

The sulfonated aromatic group at the phenyl ring is another key feature of this compound. Sulfonation is a common strategy in organic synthesis to introduce hydrophilic groups, which can improve solubility and enhance interactions with biological targets. In this case, the sulfonated group contributes to the compound's ability to interact with cellular membranes and transport across biological barriers.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the molecule has a high affinity for certain protein targets, such as kinases and receptors, which are critical in various disease pathways. The combination of its structural complexity and functional groups makes it a promising candidate for further preclinical testing.

In addition to its pharmacological applications, this compound has also been explored for its potential use in materials science. The sulfonated aromatic group can be utilized in the synthesis of advanced polymers and materials with tailored electronic properties. Researchers have investigated its use as a building block for conducting polymers, which are essential components in electronic devices such as sensors and organic light-emitting diodes (OLEDs).

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzodiazole ring through condensation reactions and the subsequent coupling with the pyrrolidine moiety. The introduction of the sulfonated group at the phenyl ring is typically achieved through sulfonation reactions under acidic conditions.

Despite its promising potential, further research is needed to fully understand the pharmacokinetics and toxicity profile of this compound. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models. If successful, this compound could pave the way for new therapeutic strategies in oncology and other areas of medicine.

In conclusion, CAS No. 2034385-27-6 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combining benzodiazole, pyrrolidine, and sulfonated aromatic groups, positions it as a valuable tool in both drug discovery and materials science. As research continues to uncover its full potential, this compound holds great promise for advancing modern science and technology.